Cas no 453530-49-9 (2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine)

• Product Name: 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine
• CAS No: 453530-49-9
• MF: C₁₇H₂₀BNO₂
• MW: 281.157204627991
• MDL: MFCD26402635
• CID: 2121046
• PubChem ID: 57668831
• Update Time: 2025-04-21

2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine
• 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine
• HVXWNIMIQVMSJF-UHFFFAOYSA-N
• Z3247600809
• 2-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine
• 453530-49-9
• DA-05739
• 2-[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-pyridine
• SCHEMBL808246
• EN300-7502893
• CS-0368818
• 845-975-0

• MDL： MFCD26402635
• Inchi： 1S/C17H20BNO2/c1-16(2)17(3,4)21-18(20-16)14-9-7-8-13(12-14)15-10-5-6-11-19-15/h5-12H,1-4H3
• InChI Key： HVXWNIMIQVMSJF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C3C=CC=CN=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 281.1587090 g/mol
• Monoisotopic Mass: 281.1587090 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.2
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines